1H-Imidazole, 2-methyl-1-[4-(trifluoromethyl)phenyl]-

• Molecular Formula: C11H9F3N2
• Molecular Weight: 226.20 g/mol
• IUPAC Name: 2-methyl-1-[4-(trifluoromethyl)phenyl]imidazole
• InChI: InChI=1S/C11H9F3N2/c1-8-15-6-7-16(8)10-4-2-9(3-5-10)11(12,13)14/h2-7H,1H3
• InChI Key: UEZZECVIFSBKSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=C(C=C2)C(F)(F)F

Description

1H-Imidazole, 2-methyl-1-[4-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C11H9F3N2 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methylimidazole (1.0 g, 12 mmol) was dissolved in 35 mL THF. 4-(Trifluoromethyl)phenylboronic acid (2.66 g, 14 mmol) and [Cu(OH)TMEDA]2Cl2 (1.13 g, 2 mmol) were added. Oxygen was bubbled through the reaction mixture for 30 minutes and stirring was continued at room temperature overnight. The reaction mixture was filtered through a dicalite speed plus pad, washed with 80 ml THF and evaporated. The crude product was purified by flash chromatography on silica gel with ethyl acetate. The desired compound was obtained as a light yellow solid (1.6 g, 58%), MS: m/e=227.2 (M+H+).